Cas no 2927-11-9 (4,5,6-Pyrimidinetriamine,2-(trifluoromethyl)-)

• Product Name: 4,5,6-Pyrimidinetriamine,2-(trifluoromethyl)-
• CAS No: 2927-11-9
• MF: C₅H₆F₃N₅
• MW: 193.129849910736
• CID: 285627
• PubChem ID: 348033
• Update Time: 2025-04-19

4,5,6-Pyrimidinetriamine,2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Pyrimidinetriamine,2-(trifluoromethyl)-
• 2,4,6-Triamino-2-trifluormethyl-pyrimidin
• 2-trifluoromethyl-pyrimidine-4,5,6-triamine
• 4,5,6-Triamino-2-trifluormethyl-pyrimidin
• AC1L88NY
• AG-E-95245
• CTK4G3047
• HP21621
• NSC407048
• DTXSID40324555
• AKOS000320351
• 2927-11-9
• SCHEMBL20595698
• NSC-407048
• VTUKRNCUVXBFJT-UHFFFAOYSA-N
• 2-(trifluoromethyl)pyrimidine-4,5,6-triamine

• Inchi： 1S/C5H6F3N5/c6-5(7,8)4-12-2(10)1(9)3(11)13-4/h9H2,(H4,10,11,12,13)
• InChI Key： VTUKRNCUVXBFJT-UHFFFAOYSA-N
• SMILES： FC(C1=NC(=C(C(N)=N1)N)N)(F)F

Computed Properties

• Exact Mass: 193.05768
• Monoisotopic Mass: 193.05753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.3

Experimental Properties

• Density: 1.661
• Boiling Point: 288.7°C at 760 mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.606
• PSA: 103.84